Cas no 244261-31-2 (2-Pyrazinamine,5-nitro-)

• Product Name: 2-Pyrazinamine,5-nitro-
• CAS No: 244261-31-2
• MF: C₄H₄N₄O₂
• MW: 140.100159645081
• CID: 245868
• PubChem ID: 45116725
• Update Time: 2025-04-19

2-Pyrazinamine,5-nitro- Chemical and Physical Properties

Names and Identifiers

• 2-Pyrazinamine,5-nitro-
• Pyrazinamine,5-nitro- (9CI)
• 5-nitro-2-Pyrazinamine
• 5-nitropyrazin-2-amine
• 244261-31-2
• FT-0744183

• Inchi： 1S/C4H4N4O2/c5-3-1-7-4(2-6-3)8(9)10/h1-2H,(H2,5,6)
• InChI Key： IEYQCJINVCBCQG-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=NC(=CN=1)N)=O

Computed Properties

• Exact Mass: 140.033
• Monoisotopic Mass: 140.033
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 97.6A^2
• XLogP3: -0.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds C-nitro compounds
• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds Organic nitro compounds C-nitro compounds